Cas no 2227742-85-8 ((3S)-3-(1,4-dimethyl-1H-pyrazol-5-yl)-3-hydroxypropanoic acid)

• Product Name: (3S)-3-(1,4-dimethyl-1H-pyrazol-5-yl)-3-hydroxypropanoic acid
• CAS No: 2227742-85-8
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 6110910
• PubChem ID: 165833821
• Update Time: 2025-05-19

(3S)-3-(1,4-dimethyl-1H-pyrazol-5-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(1,4-dimethyl-1H-pyrazol-5-yl)-3-hydroxypropanoic acid
• 2227742-85-8
• EN300-1776284

• Inchi： 1S/C8H12N2O3/c1-5-4-9-10(2)8(5)6(11)3-7(12)13/h4,6,11H,3H2,1-2H3,(H,12,13)/t6-/m0/s1
• InChI Key： PTHUUAOSAVTYRV-LURJTMIESA-N
• SMILES： O[C@@H](CC(=O)O)C1=C(C)C=NN1C

Computed Properties

• Exact Mass: 184.08479225g/mol
• Monoisotopic Mass: 184.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 75.4Ų

Additional information on (3S)-3-(1,4-dimethyl-1H-pyrazol-5-yl)-3-hydroxypropanoic acid

(3S)-3-(1,4-Dimethyl-1H-Pyrazol-5-yl)-3-Hydroxypropanoic Acid: A Comprehensive Overview

(3S)-3-(1,4-Dimethyl-1H-Pyrazol-5-yl)-3-Hydroxypropanoic Acid, with the CAS number 2227742-85-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrazole ring with a hydroxypropanoic acid moiety. The stereochemistry at the chiral center (denoted by the (3S) configuration) plays a crucial role in its biological activity and synthetic applications.

The pyrazole ring, a five-membered heterocyclic structure containing two nitrogen atoms, is a common motif in medicinal chemistry due to its versatility and ability to engage in various non-covalent interactions. In this compound, the pyrazole ring is substituted with two methyl groups at positions 1 and 4, which contributes to its stability and potential pharmacokinetic properties. The hydroxypropanoic acid group attached to the pyrazole ring introduces hydrophilicity, which may enhance solubility and bioavailability.

Recent studies have highlighted the potential of (3S)-3-(1,4-Dimethyl-1H-Pyrazol-5-yl)-3-Hydroxypropanoic Acid as a lead compound for drug discovery. Researchers have explored its ability to modulate key biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, investigations into its inhibitory effects on kinases have shown promising results, suggesting its potential as an anti-inflammatory or anti-cancer agent.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazole ring. Various methods, including condensation reactions and cyclization techniques, have been employed to construct the pyrazole core. The introduction of the hydroxypropanoic acid group requires careful control of stereochemistry to ensure the correct (S) configuration at the chiral center. Advanced techniques such as asymmetric catalysis and stereoselective synthesis have been utilized to achieve high enantiomeric excess.

In terms of applications, (3S)-3-(1,4-Dimethyl-1H-Pyrazol-5-yl)-3-Hydroxypropanoic Acid has shown potential in several therapeutic areas. Its ability to act as a ligand for metal ions has led to explorations in metalloenzyme inhibition, which could be relevant for treating conditions associated with abnormal metalloenzyme activity. Additionally, its role as a precursor for more complex molecules has made it valuable in combinatorial chemistry and library synthesis.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular docking studies have provided insights into its binding modes with various biological targets, while quantum mechanical calculations have shed light on its electronic structure and reactivity. These computational approaches complement experimental studies and accelerate the drug discovery process.

In conclusion, (3S)-3-(1,4-Dimethyl-1H-Pyrazol-5-yl)-3-Hydroxypropanoic Acid is a versatile compound with significant potential in both academic research and industrial applications. Its unique structure, combined with recent advances in synthetic and computational techniques, positions it as a valuable tool in the development of novel therapeutic agents. Continued research into its properties and applications will undoubtedly yield further insights into its utility in the chemical sciences.